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Compound of Interest

Compound Name:
3-Chloro-4-

(trifluoromethyl)phenylboronic acid

CAS No.: 847756-88-1

Cat. No.: B1587720

Get Quote

This guide provides an in-depth analysis of 3-Chloro-4-(trifluoromethyl)phenylboronic acid,

a critical reagent in modern organic synthesis and medicinal chemistry. We will explore its

fundamental properties, applications, and the technical considerations necessary for its

effective and safe use in a laboratory setting.

Core Chemical and Physical Properties
3-Chloro-4-(trifluoromethyl)phenylboronic acid is a substituted phenylboronic acid that

serves as a versatile building block in various chemical transformations, most notably in

palladium-catalyzed cross-coupling reactions. A thorough understanding of its properties is

paramount for its successful application.
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Property Value Source(s)

CAS Number 847756-88-1 [1][2]

Molecular Formula C₇H₅BClF₃O₂ [1][2]

Molecular Weight 224.37 g/mol [1][3]

IUPAC Name

[3-chloro-4-

(trifluoromethyl)phenyl]boronic

acid

[4]

Synonyms

3-Chloro-4-

(trifluoromethyl)benzeneboroni

c acid

[4]

InChI Key
OCHKTAGGJMWISO-

UHFFFAOYSA-N
[1]

SMILES
B(C1=CC(=C(C=C1)C(F)

(F)F)Cl)(O)O
[1]

Physical Form Solid

Purity Typically ≥97% or ≥98% [4]

Physicochemical Properties
While specific experimental data for properties like melting point, boiling point, and solubility are

not consistently available across all sources, general characteristics can be inferred from

related compounds and supplier information. Boronic acids are typically crystalline solids with

moderate to high melting points. Their solubility is often limited in water but better in organic

solvents such as methanol, ethanol, and acetone. It is important to note that boronic acids can

exist in equilibrium with their corresponding boroxines (anhydrides), particularly upon heating or

in aprotic solvents.

Spectroscopic and Analytical Characterization
Definitive identification and purity assessment of 3-Chloro-4-(trifluoromethyl)phenylboronic
acid rely on standard spectroscopic techniques. Researchers should verify the identity of their

material against reference data.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

confirming the structure. The aromatic protons will exhibit characteristic splitting patterns and

chemical shifts influenced by the chloro and trifluoromethyl substituents. ¹¹B NMR and ¹⁹F

NMR would provide further structural confirmation.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. High-resolution mass spectrometry (HRMS) provides the exact mass, confirming

the elemental composition.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for O-H

stretching of the boronic acid group, C-Cl stretching, C-F stretching of the trifluoromethyl

group, and aromatic C-H and C=C vibrations.

Analytical data for this specific compound, including NMR, HPLC, and LC-MS, can often be

requested from suppliers.[5]

Applications in Organic Synthesis
The primary utility of 3-Chloro-4-(trifluoromethyl)phenylboronic acid lies in its role as a

coupling partner in the Suzuki-Miyaura reaction, a cornerstone of modern C-C bond formation.

The Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron

compound (like a boronic acid) and an organohalide or triflate.[6][7][8] This reaction is prized

for its mild conditions, tolerance of a wide range of functional groups, and the commercial

availability of a vast library of boronic acids.[9]

The trifluoromethyl group is a key pharmacophore in many pharmaceuticals due to its ability to

enhance metabolic stability, lipophilicity, and binding affinity. The chloro substituent provides an

additional point for further functionalization or can be used to modulate the electronic properties

of the molecule.
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Start: Assemble Reactants

1. Reactant Preparation
- 3-Chloro-4-(trifluoromethyl)phenylboronic acid

- Aryl/Vinyl Halide or Triflate
- Palladium Catalyst (e.g., Pd(PPh₃)₄)

- Base (e.g., Na₂CO₃, K₂CO₃)
- Solvent (e.g., Toluene, Dioxane, Water)

Gather Materials
2. Reaction Setup
- Degas solvent

- Charge reactor with reactants under inert atmosphere (N₂ or Ar)

Combine
3. Reaction

- Heat mixture to desired temperature (e.g., 80-110 °C)
- Monitor progress by TLC or LC-MS

Initiate
4. Work-up

- Cool to room temperature
- Aqueous work-up to remove base and salts

- Extract with organic solvent

Upon Completion
5. Purification

- Dry organic layer (e.g., MgSO₄)
- Concentrate in vacuo

- Purify by column chromatography or recrystallization

Isolate Crude 6. Analysis
- Characterize product by NMR, MS, etc.

Obtain Pure End: Pure ProductConfirm Structure

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Experimental Protocol: Suzuki-Miyaura
Coupling
This protocol is a representative example and may require optimization for specific substrates.

Reagent Preparation: In a reaction vessel, combine 3-Chloro-4-
(trifluoromethyl)phenylboronic acid (1.1 equivalents), the aryl halide/triflate (1.0

equivalent), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base like potassium

carbonate (2.0 equivalents).

Solvent Addition and Degassing: Add a suitable solvent system, for example, a mixture of

toluene and water (4:1). Degas the mixture thoroughly by bubbling nitrogen or argon through

it for 15-20 minutes. This is crucial to prevent oxidation of the Pd(0) catalyst.

Reaction Execution: Heat the reaction mixture to a temperature between 80-110 °C under an

inert atmosphere.

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up: After cooling to room temperature, add water and extract the product with an

organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
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Final Purification: Purify the crude product by flash column chromatography on silica gel or

by recrystallization to obtain the pure coupled product.

Safety, Handling, and Storage
Proper handling and storage are essential for ensuring the stability of the reagent and the

safety of laboratory personnel.

Hazard Identification and GHS Classification
3-Chloro-4-(trifluoromethyl)phenylboronic acid is classified as a hazardous substance.

GHS Pictogram: Exclamation mark (GHS07)[10]

Signal Word: Warning[10]

Hazard Statements:

H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

Recommended Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves, and a lab coat.[10][11]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.[10][11] Avoid contact with skin and eyes.[10]

First Aid Measures:

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs,

seek medical attention.[10][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[10]
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[12]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[10][11]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][10]

Storage under an inert atmosphere at 2-8°C is also recommended by some suppliers.[12]

[13]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[11]

Conclusion
3-Chloro-4-(trifluoromethyl)phenylboronic acid is a valuable and versatile reagent for the

synthesis of complex organic molecules, particularly in the pharmaceutical and materials

science sectors. Its utility in Suzuki-Miyaura coupling reactions allows for the efficient

introduction of the 3-chloro-4-(trifluoromethyl)phenyl moiety. A comprehensive understanding of

its chemical properties, reaction protocols, and safety procedures is crucial for its effective and

safe application in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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